Cas no 1036388-96-1 (7-amino-1(2H)-Phthalazinone)

7-amino-1(2H)-Phthalazinone structure
Product name:7-amino-1(2H)-Phthalazinone
7-amino-1(2H)-Phthalazinone Chemical and Physical Properties
Names and Identifiers
-
- 7-amino-1(2H)-Phthalazinone
- 7-amino-2H-phthalazin-1-one
- SCHEMBL4702841
- 7-aminophthalazin-1(2H)-one
- EN300-6489733
- 7-amino-1,2-dihydrophthalazin-1-one
- 1036388-96-1
- Z1509469501
-
- Inchi: InChI=1S/C8H7N3O/c9-6-2-1-5-4-10-11-8(12)7(5)3-6/h1-4H,9H2,(H,11,12)
- InChI Key: JFOKAVANPDEBKA-UHFFFAOYSA-N
- SMILES: C1=CC2=C(C=C1N)C(=O)NN=C2
Computed Properties
- Exact Mass: 161.058911855g/mol
- Monoisotopic Mass: 161.058911855g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 226
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 67.5Ų
7-amino-1(2H)-Phthalazinone Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Chemenu | CM434458-250mg |
7-amino-1,2-dihydrophthalazin-1-one |
1036388-96-1 | 95%+ | 250mg |
$*** | 2023-04-03 | |
Chemenu | CM434458-500mg |
7-amino-1,2-dihydrophthalazin-1-one |
1036388-96-1 | 95%+ | 500mg |
$*** | 2023-04-03 | |
Chemenu | CM434458-100mg |
7-amino-1,2-dihydrophthalazin-1-one |
1036388-96-1 | 95%+ | 100mg |
$*** | 2023-04-03 | |
Enamine | EN300-6489733-10.0g |
7-amino-1,2-dihydrophthalazin-1-one |
1036388-96-1 | 95% | 10.0g |
$4176.0 | 2023-07-06 | |
Enamine | EN300-6489733-0.05g |
7-amino-1,2-dihydrophthalazin-1-one |
1036388-96-1 | 95% | 0.05g |
$226.0 | 2023-07-06 | |
Chemenu | CM434458-10g |
7-amino-1,2-dihydrophthalazin-1-one |
1036388-96-1 | 95%+ | 10g |
$4800 | 2023-11-26 | |
A2B Chem LLC | AX57604-2.5g |
7-Amino-1,2-dihydrophthalazin-1-one |
1036388-96-1 | 95% | 2.5g |
$2039.00 | 2024-04-20 | |
A2B Chem LLC | AX57604-100mg |
7-Amino-1,2-dihydrophthalazin-1-one |
1036388-96-1 | 95% | 100mg |
$390.00 | 2024-04-20 | |
Aaron | AR01EJZK-250mg |
7-amino-1,2-dihydrophthalazin-1-one |
1036388-96-1 | 95% | 250mg |
$687.00 | 2023-12-16 | |
Aaron | AR01EJZK-500mg |
7-amino-1,2-dihydrophthalazin-1-one |
1036388-96-1 | 95% | 500mg |
$1068.00 | 2023-12-16 |
7-amino-1(2H)-Phthalazinone Related Literature
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1. Calix[4]pyrogallolarenes as novel high temperature inhibitors of oxidative degradation of polymers†Przemyslaw Ziaja,Katarzyna Jodko-Piorecka,Rafal Kuzmicz,Grzegorz Litwinienko Polym. Chem., 2012,3, 93-95
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2. Book reviews
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Beibei Wang,Huaixi Chen,Wuqian Guo,Yi Liu,Shiguo Han,Lina Hua,Liwei Tang,Junhua Luo J. Mater. Chem. C, 2021,9, 17349-17356
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Panpan Su,Yash Boyjoo,Shiyang Bai J. Mater. Chem. A, 2019,7, 19415-19422
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:1036388-96-1)7-amino-1(2H)-Phthalazinone

Purity:99%
Quantity:50mg
Price ($):228